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Compound of Interest

Compound Name:
(4-(Isopentyloxy)phenyl)boronic

acid

Cat. No.: B178781 Get Quote

This technical guide provides comprehensive information on (4-(isopentyloxy)phenyl)boronic
acid, tailored for researchers, scientists, and professionals in drug development. The guide

details the compound's key physicochemical properties, a representative experimental protocol

for its application in cross-coupling reactions, and a visualization of the underlying reaction

mechanism.

Physicochemical Properties
(4-(isopentyloxy)phenyl)boronic acid, also known by its IUPAC name [4-(3-

methylbutoxy)phenyl]boronic acid, is an organic compound frequently utilized in organic

synthesis.[1][2] Its properties are summarized below.

Property Value

Molecular Formula C₁₁H₁₇BO₃[1][2][3][4]

Molecular Weight 208.06 g/mol [1][2][3]

IUPAC Name [4-(3-methylbutoxy)phenyl]boronic acid[1][2]

CAS Number 1198156-69-2[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b178781?utm_src=pdf-interest
https://www.benchchem.com/product/b178781?utm_src=pdf-body
https://www.benchchem.com/product/b178781?utm_src=pdf-body
https://www.benchchem.com/product/b178781?utm_src=pdf-body
https://americanelements.com/1198156-69-2-4-isopentyloxy-phenyl-boronic-acid
https://cymitquimica.com/it/prodotti/IN-DA000POV/1198156-69-2/4-isopentyloxyphenylboronic-acid/
https://americanelements.com/1198156-69-2-4-isopentyloxy-phenyl-boronic-acid
https://cymitquimica.com/it/prodotti/IN-DA000POV/1198156-69-2/4-isopentyloxyphenylboronic-acid/
https://www.chemscene.com/938443-38-0.html?productObj=CS-0174653
https://www.chembk.com/en/chem/(4-PENTYLOXYPHENYL)BORONIC%20ACID
https://americanelements.com/1198156-69-2-4-isopentyloxy-phenyl-boronic-acid
https://cymitquimica.com/it/prodotti/IN-DA000POV/1198156-69-2/4-isopentyloxyphenylboronic-acid/
https://www.chemscene.com/938443-38-0.html?productObj=CS-0174653
https://americanelements.com/1198156-69-2-4-isopentyloxy-phenyl-boronic-acid
https://cymitquimica.com/it/prodotti/IN-DA000POV/1198156-69-2/4-isopentyloxyphenylboronic-acid/
https://americanelements.com/1198156-69-2-4-isopentyloxy-phenyl-boronic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178781?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: Suzuki-Miyaura Cross-
Coupling Reaction
The Suzuki-Miyaura coupling is a palladium-catalyzed cross-coupling reaction that forms a

carbon-carbon bond between an organoboron compound and an organic halide or triflate.[5][6]

[7] This reaction is a cornerstone of modern organic synthesis due to its mild conditions and

tolerance of various functional groups.[7] The following is a representative protocol for the

coupling of (4-(isopentyloxy)phenyl)boronic acid with an aryl bromide.

Materials:

(4-(isopentyloxy)phenyl)boronic acid

Aryl bromide (e.g., 4-bromotoluene)

Palladium(II) acetate (Pd(OAc)₂)

Triphenylphosphine (PPh₃)

Potassium carbonate (K₂CO₃) or another suitable base

Solvent (e.g., a mixture of toluene and water)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Inert atmosphere (Nitrogen or Argon)

Standard laboratory glassware for extraction and purification

Procedure:
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Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, combine (4-(isopentyloxy)phenyl)boronic acid (1.2 equivalents), the aryl

bromide (1.0 equivalent), and the base (e.g., K₂CO₃, 2.0 equivalents).

Catalyst Preparation: In a separate container, prepare the palladium catalyst. A common

catalyst system is formed in situ from a palladium precursor and a phosphine ligand. For

example, Pd(OAc)₂ (0.01 equivalents) and PPh₃ (0.04 equivalents) can be used.

Solvent Addition and Degassing: Add the solvent system (e.g., a 4:1 mixture of toluene and

water) to the reaction flask. To remove dissolved oxygen, which can deactivate the catalyst,

degas the mixture by bubbling an inert gas (argon or nitrogen) through it for 15-20 minutes.

Catalyst Addition: Under the inert atmosphere, add the palladium catalyst to the reaction

mixture.

Reaction: Heat the reaction mixture to reflux (typically 80-100 °C) with vigorous stirring.

Monitor the reaction progress using an appropriate analytical technique, such as thin-layer

chromatography (TLC) or gas chromatography (GC). The reaction is typically complete

within a few hours.

Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute the

mixture with water and transfer it to a separatory funnel. Extract the aqueous layer with an

organic solvent like ethyl acetate (3 x 20 mL).

Purification: Combine the organic extracts and wash them with brine. Dry the organic layer

over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced

pressure using a rotary evaporator. The crude product can then be purified by column

chromatography on silica gel to yield the desired biaryl product.

Visualization of the Suzuki-Miyaura Coupling
Mechanism
The catalytic cycle of the Suzuki-Miyaura reaction involves three key steps: oxidative addition,

transmetalation, and reductive elimination.[6] The following diagram illustrates this process.
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Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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